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molecular formula C11H10N2O4 B156242 Ethyl 7-nitro-1H-indole-2-carboxylate CAS No. 6960-46-9

Ethyl 7-nitro-1H-indole-2-carboxylate

Cat. No. B156242
CAS RN: 6960-46-9
M. Wt: 234.21 g/mol
InChI Key: GTZAIVBXGPLYGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889691B2

Procedure details

Commercially available ethyl 7-nitroindole-2-carboxylate (500 mg, 2.14 mmol) was dissolved in a solvent mixture of tetrahydrofuran and water (1:1, 20 mL). Lithium hydroxide hydrate (448 mg, 10.7 mmol) was added thereto, and the mixture was stirred for 8 h at room temperature. 1N-hydrochloric acid solution was added, and the reaction mixture was extracted with ethyl acetate. The extract was dried over anhydrous magnesium sulfate, and filtered. The filtrate was distilled under reduced pressure to give the title compound.
Name
ethyl 7-nitroindole-2-carboxylate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Lithium hydroxide hydrate
Quantity
448 mg
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[CH:6][CH:7]=[C:8]2[C:12]=1[NH:11][C:10]([C:13]([O:15]CC)=[O:14])=[CH:9]2)([O-:3])=[O:2].O.[OH-].[Li+].Cl>O1CCCC1.O>[N+:1]([C:4]1[CH:5]=[CH:6][CH:7]=[C:8]2[C:12]=1[NH:11][C:10]([C:13]([OH:15])=[O:14])=[CH:9]2)([O-:3])=[O:2] |f:1.2.3|

Inputs

Step One
Name
ethyl 7-nitroindole-2-carboxylate
Quantity
500 mg
Type
reactant
Smiles
[N+](=O)([O-])C=1C=CC=C2C=C(NC12)C(=O)OCC
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Two
Name
Lithium hydroxide hydrate
Quantity
448 mg
Type
reactant
Smiles
O.[OH-].[Li+]
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 8 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extract was dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
DISTILLATION
Type
DISTILLATION
Details
The filtrate was distilled under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 h
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C=1C=CC=C2C=C(NC12)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.